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Compound of Interest

Compound Name:
4-(Benzyloxy)-1-bromo-2-

(trifluoromethyl)benzene

Cat. No.: B1344088 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety, handling, and physicochemical

information for 4-(Benzyloxy)-1-bromo-2-(trifluoromethyl)benzene (CAS No. 678164-30-2).

This document is intended to support laboratory research and development activities by

providing structured data and procedural guidance.

Chemical and Physical Properties
While comprehensive, experimentally verified physical property data for 4-(Benzyloxy)-1-
bromo-2-(trifluoromethyl)benzene is limited in publicly available literature, information from

various suppliers and databases for the compound and its structural analogs allows for the

compilation of the following properties. It is important to note that the physical form has been

inconsistently reported, with some sources describing it as a liquid and similar compounds as

fused solids.[1][2]
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Property Value Source

Molecular Formula C₁₄H₁₀BrF₃O [3][4][5][6]

Molecular Weight 331.13 g/mol [7][8]

CAS Number 678164-30-2 [4][6][7][9]

Appearance Powder or liquid [1]

Purity ≥95% [8][10]

Storage Temperature 2-8°C [11]

Topological Polar Surface Area

(TPSA)
9.23 Å² [7]

Number of Rotatable Bonds 4 [7]

Note: Some properties are calculated or based on data for structurally similar compounds and

should be used as an estimate.

Safety and Hazard Information
4-(Benzyloxy)-1-bromo-2-(trifluoromethyl)benzene is classified as a hazardous substance.

Strict adherence to safety protocols is essential when handling this compound.

Hazard Classification:

Hazard Statement Classification

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

(Source: Information extrapolated from safety data sheets of structurally similar compounds)

Recommended Personal Protective Equipment (PPE):
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Protection Type Specification

Eye/Face Protection
Chemical safety goggles or a face shield.[11]

[12]

Skin Protection Nitrile rubber gloves, lab coat.[12]

Respiratory Protection
Use in a well-ventilated area or under a

chemical fume hood.

First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[12]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.[11][12]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[11][12]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

(Source: Information extrapolated from safety data sheets of structurally similar compounds)

Handling and Storage
Handling: Handle in a well-ventilated place, preferably a chemical fume hood.[11][12] Avoid

contact with skin, eyes, and clothing.[11][13] Do not breathe dust, fume, gas, mist, vapors, or
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spray. Wash hands thoroughly after handling.[13]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[13]

Recommended storage temperature is 2-8°C.[11] Keep away from incompatible materials

such as strong oxidizing agents.

Accidental Release Measures
For small spills, use an inert absorbent material (e.g., sand, silica gel) to contain the spill.[11]

Collect the absorbed material and place it in a suitable container for disposal. Clean the spill

area with a suitable solvent, followed by washing with soap and water.[12] Ensure adequate

ventilation.

Experimental Protocols
Detailed experimental protocols for the synthesis of 4-(Benzyloxy)-1-bromo-2-
(trifluoromethyl)benzene are not readily available in the public domain. However, as a bromo-

substituted aromatic compound, it is a suitable substrate for various cross-coupling reactions.

Below is a representative, generalized protocol for a Suzuki-Miyaura coupling reaction, a

common application for such compounds.

Representative Suzuki-Miyaura Coupling Protocol:

Reaction Setup: In a dry reaction vessel, combine 4-(Benzyloxy)-1-bromo-2-
(trifluoromethyl)benzene (1.0 equiv.), the desired boronic acid or boronate ester (1.2-1.5

equiv.), and a palladium catalyst such as Pd(PPh₃)₄ (0.02-0.05 equiv.).

Solvent and Base: Add a suitable solvent system (e.g., a mixture of toluene and water or

dioxane and water) and a base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄, 2.0-3.0 equiv.).

Degassing: Degas the reaction mixture by bubbling with an inert gas (e.g., argon or nitrogen)

for 15-30 minutes.

Reaction: Heat the mixture to the appropriate temperature (typically 80-110 °C) and stir for

the required time (2-24 hours), monitoring the reaction progress by TLC or LC-MS.

Workup: After the reaction is complete, cool the mixture to room temperature. Dilute with an

organic solvent (e.g., ethyl acetate) and wash with water and brine.
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Purification: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate

under reduced pressure. Purify the crude product by flash column chromatography on silica

gel.

Biological Activity and Signaling Pathways
As of the date of this document, there is no specific information in the public domain regarding

the biological activity or the involvement in any signaling pathways of 4-(Benzyloxy)-1-bromo-
2-(trifluoromethyl)benzene or its immediate derivatives. Researchers are encouraged to

perform their own biological assays to determine the activity of this compound.
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Caption: A generalized workflow for the safe handling of 4-(Benzyloxy)-1-bromo-2-
(trifluoromethyl)benzene.

Logic Diagram for Suzuki-Miyaura Coupling
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Caption: A logical flow diagram of the key steps in a Suzuki-Miyaura cross-coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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